Cas no 690270-91-8 (Cytidine,4'-C-azido-,5'-heptanoate)

• Product Name: Cytidine,4'-C-azido-,5'-heptanoate
• CAS No: 690270-91-8
• MF: C₁₆H₂₄N₆O₆
• MW: 396.398363113403
• CID: 6968719
• PubChem ID: 175678125
• Update Time: 2025-08-07

Cytidine,4'-C-azido-,5'-heptanoate Chemical and Physical Properties

Names and Identifiers

• 690270-91-8
• Cytidine,4'-C-azido-,5'-heptanoate

• Inchi： 1S/C16H24N6O6/c1-2-3-4-5-6-11(23)27-9-16(20-21-18)13(25)12(24)14(28-16)22-8-7-10(17)19-15(22)26/h7-8,12-14,24-25H,2-6,9H2,1H3,(H2,17,19,26)/t12-,13+,14-,16-/m1/s1
• InChI Key： OBQJQGUEBWYSFY-HLPPOEQASA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@]1(COC(CCCCCC)=O)N=[N+]=[N-])O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 396.17573251Da
• Monoisotopic Mass: 396.17573251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 149Ų